2,5,5-Trimethylcyclopent-1-enecarbaldehyde

• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 2,5,5-trimethylcyclopentene-1-carbaldehyde
• InChI: InChI=1S/C9H14O/c1-7-4-5-9(2,3)8(7)6-10/h6H,4-5H2,1-3H3
• InChI Key: FUUYJBMFFJCKNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CC1)(C)C)C=O

Description

2,5,5-Trimethylcyclopent-1-enecarbaldehyde is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the product of Example 8g (600 mg, 4.44 mmol) in anhydrous dichloromethane (30 mL) at −78° C. under argon was added diisobutyl aluminum hydride (1.0 M in hexane, 8.9 mL, 8.9 mmol). The reaction was kept at −78° C. for 2 hours. The mixture was diluted with diethyl ether (150 mL) and quenched by addition of wet sodium sulfate. The mixture was then stirred for 30 minutes, filtered and the filtrate concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: petroleum ether/ethyl acetate=50/1->20/1) to afford the title compound as a light yellow liquid (420 mg, Yield: 68%). 1H NMR (400 MHz, CDCl3) δ 9.98 (s, 1H), 2.45 (t, J=7.4 Hz, 2H), 2.10 (s, 3H), 1.67 (t, J=7.4 Hz, 2H), 1.22 (s, 6H) ppm.